Cas no 1443328-56-0 (2-n-Butoxy-5-fluorobenzoyl chloride)

• Product Name: 2-n-Butoxy-5-fluorobenzoyl chloride
• CAS No: 1443328-56-0
• MF: C₁₁H₁₂ClFO₂
• MW: 230.663186073303
• MDL: MFCD22372951
• CID: 5190024
• Update Time: 2026-03-05

2-n-Butoxy-5-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-n-Butoxy-5-fluorobenzoyl chloride

• MDL： MFCD22372951
• Inchi： 1S/C11H12ClFO2/c1-2-3-6-15-10-5-4-8(13)7-9(10)11(12)14/h4-5,7H,2-3,6H2,1H3
• InChI Key： UMFOPRQQGTYHHU-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC(F)=CC=C1OCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on 2-n-Butoxy-5-fluorobenzoyl chloride

2-n-Butoxy-5-fluorobenzoyl Chloride: A Comprehensive Overview

2-n-Butoxy-5-fluorobenzoyl chloride, also known by its CAS number 1443328-56-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is a derivative of benzoyl chloride, with specific substituents that confer unique chemical properties and functional versatility. In recent years, advancements in synthetic methodologies and its application in drug discovery have further highlighted its importance in modern chemistry.

The molecular structure of 2-n-Butoxy-5-fluorobenzoyl chloride consists of a benzene ring substituted with a fluoro group at the 5-position and a n-butoxy group at the 2-position. The benzoyl chloride moiety serves as a reactive electrophilic site, making it highly valuable in various coupling reactions. The presence of the fluoro group introduces electronic effects that can modulate reactivity and selectivity in chemical transformations. Similarly, the n-butoxy group contributes to solubility and stability, making this compound suitable for a wide range of applications.

Recent studies have demonstrated the utility of benzoyl chloride derivatives like 2-n-Butoxy-5-fluorobenzoyl chloride in the synthesis of bioactive molecules. For instance, researchers have employed this compound as an intermediate in the construction of fluorinated aromatic compounds, which are of particular interest in drug design due to their potential pharmacokinetic advantages. The ability to precisely control substitution patterns on the aromatic ring has enabled the creation of highly specific inhibitors and modulators for various biological targets.

In terms of chemical synthesis, 2-n-Butoxy-5-fluorobenzoyl chloride is often synthesized via Friedel-Crafts acylation or through nucleophilic aromatic substitution reactions. These methods leverage the reactivity of the benzoyl chloride group while maintaining the integrity of the substituents. Recent advancements in catalytic systems and green chemistry practices have further optimized these synthetic pathways, reducing environmental impact and improving yield.

The application of benzoyl chloride derivatives extends beyond pharmaceuticals into materials science. For example, these compounds can serve as precursors for the synthesis of advanced polymers and coatings with tailored properties. The integration of fluorinated groups enhances thermal stability and chemical resistance, making such materials suitable for high-performance applications.

In conclusion, 2-n-Butoxy-5-fluorobenzoyl chloride represents a versatile building block in organic chemistry with diverse applications across multiple disciplines. Its unique combination of functional groups and reactivity makes it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials development, and beyond.